molecular formula C17H12N2O B8334127 2-(3-Hydroxyphenyl)imidazo(2,1-a)isoquinoline

2-(3-Hydroxyphenyl)imidazo(2,1-a)isoquinoline

Cat. No.: B8334127
M. Wt: 260.29 g/mol
InChI Key: KAEBHEJLXDMBQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Hydroxyphenyl)imidazo(2,1-a)isoquinoline is a useful research compound. Its molecular formula is C17H12N2O and its molecular weight is 260.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H12N2O

Molecular Weight

260.29 g/mol

IUPAC Name

3-imidazo[2,1-a]isoquinolin-2-ylphenol

InChI

InChI=1S/C17H12N2O/c20-14-6-3-5-13(10-14)16-11-19-9-8-12-4-1-2-7-15(12)17(19)18-16/h1-11,20H

InChI Key

KAEBHEJLXDMBQP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CN3C2=NC(=C3)C4=CC(=CC=C4)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(3-Methoxyphenyl)imidazo[2,1-a]isoquinoline (11 g.) is refluxed for four hours in a mixture of 100 ml. of acetic acid and 100 ml. of 48 percent hydrobromic acid. The reaction mixture is evaporated to dryness and the residue is taken up with 200 ml. of water and 20 ml. of 30 percent sodium hydroxide. After filtration, the filtered solution is extracted with dichloromethane and the aqueous phase is neutralized with dilute hydrochloric acid. The resulting solid precipitate is collected by filtration and crystallized from dichloromethane. Yield 9 g. of the title product which melts at 201°-2° C.
Name
2-(3-Methoxyphenyl)imidazo[2,1-a]isoquinoline
Quantity
11 g
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reactant
Reaction Step One
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reactant
Reaction Step Two
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0 (± 1) mol
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